1H-Pyrrole-2-acetonitrile, 1-acetyl-alpha-hydroxy-, (R)- (9CI)
1H-Pyrrole-2-acetonitrile, 1-acetyl-alpha-hydroxy-, (R)- (9CI)
Brand Name:
Vulcanchem
CAS No.:
121950-16-1
VCID:
VC0049515
InChI:
InChI=1S/C8H8N2O2/c1-6(11)10-4-2-3-7(10)8(12)5-9/h2-4,8,12H,1H3/t8-/m0/s1
SMILES:
CC(=O)N1C=CC=C1C(C#N)O
Molecular Formula:
C8H8N2O2
Molecular Weight:
164.16 g/mol
1H-Pyrrole-2-acetonitrile, 1-acetyl-alpha-hydroxy-, (R)- (9CI)
CAS No.: 121950-16-1
Main Products
VCID: VC0049515
Molecular Formula: C8H8N2O2
Molecular Weight: 164.16 g/mol
| CAS No. | 121950-16-1 |
|---|---|
| Product Name | 1H-Pyrrole-2-acetonitrile, 1-acetyl-alpha-hydroxy-, (R)- (9CI) |
| Molecular Formula | C8H8N2O2 |
| Molecular Weight | 164.16 g/mol |
| IUPAC Name | (2R)-2-(1-acetylpyrrol-2-yl)-2-hydroxyacetonitrile |
| Standard InChI | InChI=1S/C8H8N2O2/c1-6(11)10-4-2-3-7(10)8(12)5-9/h2-4,8,12H,1H3/t8-/m0/s1 |
| Standard InChIKey | XTXBPTFSUGYHGJ-QMMMGPOBSA-N |
| Isomeric SMILES | CC(=O)N1C=CC=C1[C@H](C#N)O |
| SMILES | CC(=O)N1C=CC=C1C(C#N)O |
| Canonical SMILES | CC(=O)N1C=CC=C1C(C#N)O |
| Synonyms | 1H-Pyrrole-2-acetonitrile, 1-acetyl-alpha-hydroxy-, (R)- (9CI) |
| PubChem Compound | 14293631 |
| Last Modified | Nov 11 2021 |
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